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Compound of Interest

Compound Name: Formamide-d3

Cat. No.: B1339750

An In-Depth Technical Guide to Formamide-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

Formamide-d3 (DCOND:), the deuterated isotopologue of formamide, serves as a valuable
tool in various scientific disciplines, particularly in nuclear magnetic resonance (NMR)
spectroscopy and as a specialized solvent. Its unique properties, stemming from the
replacement of protium with deuterium, offer distinct advantages in experimental design and
data interpretation. This technical guide provides a comprehensive overview of the chemical
and physical properties of Formamide-d3, detailed experimental protocols for its application,
and insights into its spectroscopic characteristics.

Core Chemical and Physical Properties

Formamide-d3 is a colorless liquid with physical characteristics similar to its non-deuterated
counterpart. The substitution of deuterium for hydrogen atoms, however, results in a higher
molecular weight and density. These and other key properties are summarized in the table
below for easy comparison.
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Property Value Reference
Molecular Formula CDsNO [1]

Linear Formula DCOND:2 [2][3]
Molecular Weight 48.06 g/mol [2][3]

CAS Number 43380-64-9

Melting Point 2-3°C

Boiling Point 210 °C

Density 1.209 g/mL at 25 °C

Refractive Index (n20/D)

1.447

Isotopic Purity

98 atom % D

Assay

99% (CP)

Spectroscopic Data

Due to the deuteration, the spectroscopic signature of Formamide-d3 differs significantly from

that of formamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Deuterated solvents are invaluable in *H NMR spectroscopy as they do not produce a large

solvent signal that can obscure the signals of the analyte. While specific high-resolution spectra
for Formamide-d3 are not readily available in public databases, the absence of proton signals
makes it an excellent solvent for studying the proton NMR of dissolved analytes. For 13C NMR,
a single resonance for the carbonyl carbon is expected.

Infrared (IR) Spectroscopy

Infrared spectroscopy of deuterated formamide reveals shifts in vibrational frequencies
compared to the non-deuterated molecule. A high-resolution infrared spectrum of DCONH: (a
partially deuterated formamide) was collected in the 3456-3426 cm~1 region, corresponding to
the symmetric NH stretching vibration. In this study, the spectral splitting observed in non-
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deuterated formamide due to vibrational mode coupling was absent in the deuterated
formamide. This highlights the utility of isotopic substitution in simplifying complex spectra and
aiding in the assignment of vibrational modes.

Experimental Protocols
Using Formamide-d3 as a Solvent in NMR Spectroscopy

Formamide-d3's high polarity makes it a suitable solvent for a range of polar organic and
inorganic compounds. The following protocol outlines the general steps for preparing an NMR
sample using Formamide-d3.

Materials:

Formamide-d3

Analyte of interest

NMR tube (5 mm)

Pipettes

Vortex mixer (optional)
Procedure:

» Weighing the Analyte: Accurately weigh the desired amount of the analyte. The exact amount
will depend on the molecular weight of the analyte and the field strength of the NMR
spectrometer, but a starting point for a typical high-field instrument is 1-10 mg.

 Dissolving the Analyte: Add approximately 0.5-0.6 mL of Formamide-d3 to the vial
containing the analyte.

e Homogenization: Gently swirl or vortex the vial to ensure the analyte is completely dissolved.
Mild heating may be applied if the analyte has low solubility at room temperature, but care
should be taken to avoid degradation.
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o Transfer to NMR Tube: Using a clean pipette, transfer the solution to a 5 mm NMR tube.
Ensure the liquid column height is sufficient to be within the detection region of the NMR
probe (typically around 4-5 cm).

o Data Acquisition: Acquire the NMR spectrum according to the instrument's standard
operating procedures. The absence of proton signals from the solvent will allow for clear
observation of the analyte's proton resonances.

Logical Workflow for NMR Sample Preparation

Sample Preparation Data Acquisition
Weigh Analyte)—l_?ﬁn?éssolve in Formamlde—da—o.g .]él?nriogemze SolutlorH ransfer to NMR Tube Acquire NMR Spectrurn)

Click to download full resolution via product page

Workflow for preparing an NMR sample using Formamide-d3.

Safety Information

Formamide-d3 shares the same hazards as its non-deuterated analog. It is classified as
dangerous and is suspected of causing cancer and reproductive harm.

Hazard Statements:

o H351: Suspected of causing cancer.

e H360D: May damage the unborn child.

e H373: May cause damage to organs through prolonged or repeated exposure.
Precautionary Statements:

e P202: Do not handle until all safety precautions have been read and understood.

e P260: Do not breathe dust/fume/gas/mist/vapors/spray.
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P280: Wear protective gloves/protective clothing/eye protection/face protection.

P308 + P313: IF exposed or concerned: Get medical advice/attention.

P405: Store locked up.

P501: Dispose of contents/container in accordance with local regulations.

It is imperative to handle Formamide-d3 in a well-ventilated fume hood and to use appropriate
personal protective equipment (PPE), including gloves and safety glasses.

Conclusion

Formamide-d3 is a specialized chemical with important applications in modern research,
particularly in the field of NMR spectroscopy. Its unique isotopic composition provides a clear
window for the observation of dissolved analytes without solvent interference. While sharing
the same safety concerns as formamide, its utility in elucidating molecular structures makes it
an indispensable tool for chemists and biochemists. This guide provides the foundational
knowledge for the safe and effective use of Formamide-d3 in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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